Cas no 773135-02-7 (Ethyl 5-(2-pyridyl)-2-thiophenecarboxylate)

• Product name: Ethyl 5-(2-pyridyl)-2-thiophenecarboxylate
• CAS No: 773135-02-7
• MF: C₁₂H₁₁NO₂S
• MW: 233.2878
• MDL: MFCD06204431
• CID: 4658800

Ethyl 5-(2-pyridyl)-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-pyridyl)-2-thiophenecarboxylate
• RARECHEM AL BI 0346

• MDL： MFCD06204431
• Inchi： InChI=1S/C12H11NO2S/c1-2-15-12(14)11-7-6-10(16-11)9-5-3-4-8-13-9/h3-8H,2H2,1H3
• InChI Key： WKAOVXQAMNURHS-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C2=CC=CC=N2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on Ethyl 5-(2-pyridyl)-2-thiophenecarboxylate

Comprehensive Overview of Ethyl 5-(2-pyridyl)-2-thiophenecarboxylate (CAS No. 773135-02-7)

Ethyl 5-(2-pyridyl)-2-thiophenecarboxylate (CAS No. 773135-02-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its pyridine and thiophene moieties, serves as a versatile intermediate in organic synthesis. Its unique structure makes it valuable for developing drug candidates, organic electronics, and catalysts. Researchers are particularly interested in its potential applications in medicinal chemistry, where it may contribute to the design of novel kinase inhibitors or anti-inflammatory agents.

The growing demand for high-performance materials and targeted therapeutics has propelled the study of compounds like Ethyl 5-(2-pyridyl)-2-thiophenecarboxylate. In recent years, its relevance has increased due to its role in small-molecule drug discovery and optoelectronic devices. Users searching for "thiophene derivatives in drug development" or "pyridine-based intermediates" will find this compound particularly intriguing. Its synthesis and applications align with trends in green chemistry and sustainable synthesis, addressing the need for eco-friendly methodologies.

From a structural perspective, Ethyl 5-(2-pyridyl)-2-thiophenecarboxylate combines the electron-rich thiophene ring with the pyridine nitrogen, enabling diverse reactivity. This feature is exploited in cross-coupling reactions and metal-organic frameworks (MOFs), which are hot topics in materials science. Searches related to "heterocyclic building blocks" or "functionalized thiophenes" often highlight its utility. Additionally, its ethyl ester group offers flexibility for further derivatization, making it a preferred choice for combinatorial chemistry.

In the context of AI-driven drug discovery, Ethyl 5-(2-pyridyl)-2-thiophenecarboxylate is frequently mentioned in datasets for virtual screening and QSAR modeling. Its molecular properties are optimized for bioavailability and target binding, aligning with queries like "best heterocycles for lead optimization." Furthermore, its potential in photovoltaic materials connects to renewable energy trends, answering searches such as "organic semiconductors for solar cells."

Quality control and analytical methods for CAS No. 773135-02-7 are also critical discussion points. Techniques like HPLC, NMR, and mass spectrometry ensure purity, addressing concerns about "how to validate thiophene derivatives." Suppliers and researchers prioritize batch-to-batch consistency, reflecting its importance in scalable production. As the scientific community explores new synthetic routes, this compound remains a benchmark for structure-activity relationship (SAR) studies.

In summary, Ethyl 5-(2-pyridyl)-2-thiophenecarboxylate (CAS No. 773135-02-7) bridges multiple disciplines, from pharmaceuticals to advanced materials. Its adaptability to cutting-edge research ensures its prominence in both academic and industrial settings. By addressing high-traffic search terms and integrating contemporary scientific trends, this overview underscores the compound's multifaceted significance.